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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil-13C2

Cat. No.: B13853115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

of 6-Amino-5-nitrosouracil-¹³C₂. The following procedural guidance is designed to answer

specific operational questions, ensuring the safe management of this compound in a laboratory

setting. Adherence to these protocols is critical for minimizing exposure risk and ensuring a

safe research environment.

While specific data for the ¹³C₂ isotopically labeled version is not readily available, the safety

precautions for the parent compound, 6-Amino-5-nitrosouracil, should be strictly followed. This

compound is classified as a skin, eye, and respiratory irritant[1][2][3]. Furthermore, as a nitroso-

containing compound, it should be handled with extreme caution, as many N-nitroso

compounds are considered potent carcinogens[4].

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is paramount when handling 6-Amino-5-

nitrosouracil-¹³C₂. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Double gloving is mandatory.

An inner nitrile glove with an

outer layer of butyl rubber

gloves is recommended.[4]

Provides broad chemical

resistance against nitroso

compounds. The outer glove

can be removed inside the

containment area to prevent

the spread of contamination.[5]

Eye and Face Protection

Chemical splash goggles and

a full-face shield are required.

[4]

Protects against splashes,

aerosols, and dust particles

from contacting the eyes and

face.

Body Protection

A disposable, solid-front lab

coat with tight-fitting cuffs is

required. This should be worn

over personal clothing.[4]

Prevents skin contact with the

compound. Must be removed

before leaving the designated

work area.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges is

necessary if there is a risk of

aerosol or dust generation that

cannot be contained by a fume

hood.[4][6]

Protects against inhalation of

hazardous particles.

Operational Plan: Step-by-Step Handling
Procedures
All operations involving this compound must be conducted within a designated area with

appropriate engineering controls and personal protective equipment.

Engineering Controls and Designated Area:
All work with 6-Amino-5-nitrosouracil-¹³C₂, including weighing, solution preparation, and

transfers, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[4]
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The work area should be clearly marked as a "Designated Chemical Work Area" with

appropriate warning signs.

Protect all surfaces within the fume hood with disposable, absorbent liners.

Weighing and Solution Preparation:
Weighing of solid 6-Amino-5-nitrosouracil-¹³C₂ should be done on a tared, disposable

weighing paper within the fume hood.[4]

When preparing solutions, add the solvent to the vessel containing the pre-weighed

compound to minimize the generation of dust.[4]

General Handling:
Avoid all personal contact with the substance, including inhalation.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.[7]

Accidental Release Measures:
Small Spills: For small spills, gently cover the material with an absorbent, non-flammable

material. Vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[6] Wash the spill site after material pickup is complete.[1]

Large Spills: For larger spills, evacuate the area and follow emergency procedures.[4]

Disposal Plan
All waste contaminated with 6-Amino-5-nitrosouracil-¹³C₂ is considered hazardous and must be

disposed of accordingly.

Solid Waste:

This includes unused or expired compounds, contaminated PPE (gloves, gowns, masks,

etc.), disposable labware (pipette tips, tubes, flasks), and spill cleanup materials.
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All contaminated solid waste must be segregated from regular laboratory trash and placed

in a clearly labeled, sealed hazardous waste container.

Liquid Waste:

Contaminated liquid waste should be collected in a dedicated, labeled, and sealed

hazardous waste container.

Disposal Protocol:

Hand over all hazardous waste to qualified disposers of hazardous waste.[1]

The product must not be disposed of with municipal waste.[1]

Consult state, local, or national regulations for proper disposal.[1]

Experimental Workflow
The following diagram illustrates the logical workflow for safely handling 6-Amino-5-

nitrosouracil-¹³C₂ in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-Amino-5-nitrosouracil-¹³C₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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